N-(4-(N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)sulfamoyl)-3-methylphenyl)propionamide

• IUPAC Name: N-[4-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethylsulfamoyl]-3-methylphenyl]propanamide
• InChI: InChI=1S/C22H29FN4O3S/c1-3-22(28)25-18-8-9-21(17(2)16-18)31(29,30)24-10-11-26-12-14-27(15-13-26)20-7-5-4-6-19(20)23/h4-9,16,24H,3,10-15H2,1-2H3,(H,25,28)
• InChI Key: BTOSYLMSTWDKSN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC(=C(C=C1)S(=O)(=O)NCCN2CCN(CC2)C3=CC=CC=C3F)C
• Molecular Formula: C22H29FN4O3S
• Molecular Weight: 448.6 g/mol

Description

Synthesis Analysis

The synthesis of FPMINT involves several steps. While I don’t have access to specific papers, I can provide a general overview based on existing knowledge. Researchers have reported various synthetic routes, including the formation of piperazine rings and subsequent modifications. For instance, the reaction between (S,S)-N,N’-bisnosyl diamine and diphenylvinylsulfonium triflate leads to protected piperazines, which can serve as intermediates in FPMINT synthesis.

Mechanism of Action

FPMINT’s primary mechanism of action involves inhibiting equilibrative nucleoside transporters (ENTs) . These transporters play essential roles in nucleotide synthesis, adenosine regulation, and chemotherapy. FPMINT selectively targets ENT2 over ENT1, making it a promising candidate for therapeutic applications. Further studies are needed to unravel its precise binding sites and downstream effects.